Cas no 83743-71-9 (Benzoic acid, 2-ethenyl-, anhydride)

• Product Name: Benzoic acid, 2-ethenyl-, anhydride
• CAS No: 83743-71-9
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 583373
• PubChem ID: 71407195
• Update Time: 2025-04-19

Benzoic acid, 2-ethenyl-, anhydride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethenyl-, anhydride
• (2-ethenylbenzoyl) 2-ethenylbenzoate
• SCHEMBL1223272
• 83743-71-9
• DTXSID30827782
• 2-Ethenylbenzoic anhydride

• Inchi： 1S/C18H14O3/c1-3-13-9-5-7-11-15(13)17(19)21-18(20)16-12-8-6-10-14(16)4-2/h3-12H,1-2H2
• InChI Key： YRFZWWYZBIAOTD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C=C)=O)C(C1C=CC=CC=1C=C)=O

Computed Properties

• Exact Mass: 278.094294304g/mol
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų